Cas no 6325-93-5 (4-Nitrobenzenesulfonamide)
4-Nitrobenzenesulfonamide is a sulfonamide derivative characterized by the presence of a nitro group at the para position of the benzene ring. This compound is widely utilized in organic synthesis as a versatile intermediate, particularly in the preparation of pharmaceuticals, agrochemicals, and dyes. Its electron-withdrawing nitro group enhances reactivity, making it valuable for nucleophilic substitution and coupling reactions. The sulfonamide moiety further contributes to its utility in medicinal chemistry, where it serves as a key scaffold for bioactive molecules. The compound exhibits good stability under standard conditions, ensuring reliable performance in synthetic applications. Its well-defined chemical properties and broad applicability make it a preferred choice in research and industrial processes.
4-Nitrobenzenesulfonamide structure
Product Name:4-Nitrobenzenesulfonamide
CAS No:6325-93-5
MF:C6H6N2O4S
MW:202.187839984894
MDL:MFCD00007937
CID:46646
PubChem ID:22784
Update Time:2025-05-27
4-Nitrobenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Nitrobenzenesulfonamide
- 4-nitrobenzenesulphonamide
- 4-Nitro-benzenesulfonamide
- 4-Nitrobenzolesulfamide
- 4-nitrophenylsulfonamide
- Benzenesulfonamide,4-nitro
- Benzenesulfonamide,p-nitro
- EINECS 228-691-6
- p-Nitrobenzene sulphonamide
- p-Nitrobenzenesulfonamide
- p-Nitrophenylsulfonamide
- p-nosyl-NH2
- Benzenesulfonamide,p-nitro- (6CI,7CI,8CI)
- 4-Nitrobenzolsulfonamide
- NSC 31148
- Nosylamide
- Benzenesulfonamide, 4-nitro-
- Benzenesulfonamide, p-nitro-
- TUF52O8Y8B
- QWKKYJLAUWFPDB-UHFFFAOYSA-N
- NsNH2
- 4-nitrophenylsulfonamid
- 3m8t
- p-nitrophenyl sulfonamide
- WLN: ZSWR DNW
- p-nitrobenzene sulphonamid
- Q27290397
- 6325-93-5
- OXAMICACIDPOTASSIUMSALT
- SY012918
- FT-0619206
- W-104920
- AE-641/00009013
- EN300-15717
- N11923
- Z45415552
- DTXSID2064236
- N0697
- AKOS000200852
- CS-W015517
- 4-NITROBENZENESULFONAMIDE [MI]
- NSC-31148
- NSC31148
- AM20040915
- CHEMBL282157
- 4-nitro-benzenesulfonamid;4-nitrobenzenesulphonamide;4-Nitrobenzolsulfonamide
- 4-11-00-00193 (Beilstein Handbook Reference)
- SCHEMBL243443
- NS00035402
- BRN 2214218
- 4-Nitrobenzenesulfonamide, 97%
- PD182288
- UNII-TUF52O8Y8B
- AS-19999
- 4-nitrobenzene-1-sulfonamide
- Cambridge id 5182475
- MFCD00007937
- BDBM50025094
- SB77424
- A24474
- 4NZ
- STK079155
- DTXCID9043801
-
- MDL： MFCD00007937
- Inchi： 1S/C6H6N2O4S/c7-13(11,12)6-3-1-5(2-4-6)8(9)10/h1-4H,(H2,7,11,12)
- InChI Key： QWKKYJLAUWFPDB-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N)(=O)=O
- BRN： 2214218
Computed Properties
- Exact Mass: 202.00500
- Monoisotopic Mass: 202.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.6
- Topological Polar Surface Area: 114
Experimental Properties
- Color/Form: White crystalline powder
- Density: 1.505 (estimate)
- Melting Point: 178-180 °C (lit.)
- Boiling Point: 417.8°C at 760 mmHg
- Flash Point: 206.5 °C
- Refractive Index: 1.6490 (estimate)
- PSA: 114.36000
- LogP: 2.54650
- Solubility: Not determined
4-Nitrobenzenesulfonamide Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39-S36/37/39-S22
- RTECS：DB2975000
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38
- Safety Term：S22;S26;S36/37/39
- TSCA：Yes
- Storage Condition：Store at room temperature
4-Nitrobenzenesulfonamide Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
4-Nitrobenzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019087111-100g |
4-Nitrobenzenesulfonamide |
6325-93-5 | 97% | 100g |
$156.00 | 2023-09-01 | |
| Alichem | A019087111-500g |
4-Nitrobenzenesulfonamide |
6325-93-5 | 97% | 500g |
$477.00 | 2023-09-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | N0697-25G |
4-Nitrobenzenesulfonamide |
6325-93-5 | >98.0%(T)(HPLC) | 25g |
¥340.00 | 2024-04-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N122539-100g |
4-Nitrobenzenesulfonamide |
6325-93-5 | 98% | 100g |
¥550.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N122539-10g |
4-Nitrobenzenesulfonamide |
6325-93-5 | 98% | 10g |
¥70.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N122539-25g |
4-Nitrobenzenesulfonamide |
6325-93-5 | 98% | 25g |
¥146.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N122539-5g |
4-Nitrobenzenesulfonamide |
6325-93-5 | 98% | 5g |
¥37.90 | 2023-09-01 | |
| Chemenu | CM254220-1000g |
4-Nitrobenzenesulfonamide |
6325-93-5 | 95+% | 1000g |
$640 | 2021-06-16 | |
| Ambeed | A140319-1g |
4-Nitrobenzenesulfonamide |
6325-93-5 | 97% | 1g |
$13.0 | 2025-04-18 | |
| Ambeed | A140319-5g |
4-Nitrobenzenesulfonamide |
6325-93-5 | 97% | 5g |
$16.0 | 2025-04-18 |
4-Nitrobenzenesulfonamide Related Literature
-
Rosaria De Marco,Mariagiovanna Spinella,Anna De Lorenzo,Antonella Leggio,Angelo Liguori Org. Biomol. Chem. 2013 11 3786
-
Megan D. Hopkins,Kristina A. Scott,Brettany C. DeMier,Heather R. Morgan,Jesse A. Macgruder,Angus A. Lamar Org. Biomol. Chem. 2017 15 9209
-
Yongshi Yu,Tazeem,Zhichao Xu,Liaoqi Du,Mengyu Jin,Chune Dong,Hai-Bing Zhou,Shuwen Wu Med. Chem. Commun. 2019 10 89
-
Mikhail Yu. Moskalik,Vera V. Astakhova,Bagrat A. Shainyan RSC Adv. 2020 10 40514
-
Juan Qi,Guo-Tao Fan,Jie Chen,Ming-Hui Sun,Yu-Ting Dong,Ling Zhou Chem. Commun. 2014 50 13841
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